6-Amino-4-(2,4-difluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C21H16F2N4O2
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 6-amino-4-(2,4-difluorophenyl)-3-(4-ethoxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C21H16F2N4O2/c1-2-28-13-6-3-11(4-7-13)19-18-17(14-8-5-12(22)9-16(14)23)15(10-24)20(25)29-21(18)27-26-19/h3-9,17H,2,25H2,1H3,(H,26,27)
• InChI Key: QAFGXDUWXWJIDP-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=C(C=C(C=C4)F)F

Description

6-Amino-4-(2,4-difluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of 6-Amino-4-(2,4-difluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been reported to inhibit the activity of certain kinases such as EGFR, HER2, and VEGFR2. This inhibition leads to the disruption of various signaling pathways, which ultimately results in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-Amino-4-(2,4-difluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile have been studied in vitro and in vivo. In vitro studies have shown that this compound inhibits the growth and proliferation of various cancer cell lines. In vivo studies have shown that it exhibits antitumor activity in animal models of cancer. This compound has also been reported to have antifungal and antiviral activities.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-Amino-4-(2,4-difluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potential as a kinase inhibitor. This makes it a valuable tool for studying various signaling pathways and their role in disease progression. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 6-Amino-4-(2,4-difluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One of the areas that requires further investigation is the mechanism of action of this compound. Additionally, more studies are needed to determine its efficacy and safety in animal models and eventually in human clinical trials. Furthermore, the potential of this compound as a kinase inhibitor for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease needs to be explored further. Finally, efforts should be made to improve the solubility of this compound in aqueous solutions to facilitate its use in lab experiments.

Synthesis Methods

The synthesis of 6-Amino-4-(2,4-difluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been reported in the literature using different methods. One of the most common methods involves the reaction of 2,4-difluoroaniline, 4-ethoxybenzaldehyde, malononitrile, and ethyl acetoacetate in the presence of a catalyst such as piperidine. The reaction is carried out under reflux conditions in ethanol, and the resulting product is purified using column chromatography.

Scientific Research Applications

The potential therapeutic applications of 6-Amino-4-(2,4-difluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile have been extensively studied in the literature. This compound has been reported to exhibit anticancer, antifungal, and antiviral activities. In addition, it has been shown to have potential as a kinase inhibitor, which makes it a promising candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.